Cas no 62994-48-3 (Parasiloxanthin)

Parasiloxanthin structure
Parasiloxanthin structure
Product Name:Parasiloxanthin
CAS No:62994-48-3
MF:C40H58O2
MW:570.887332439423
CID:2017831
PubChem ID:16061229
Update Time:2025-04-21

Parasiloxanthin Chemical and Physical Properties

Names and Identifiers

    • Parasiloxanthin
    • (3R,3'R)-7,8-Dihydro-β,β-carotene-3,3'-diol
    • 7,8-Dihydro-β,β-carotene-3,3'-diol
    • LMPR01070092
    • Parasiloxanthin/ 7,8-Dihydrozeaxanthin
    • QK9M8U8YHU
    • UNII-QK9M8U8YHU
    • 7,8-Dihydro-beta,beta-carotene-3,3'-diol
    • 7,8-Dihydrozeaxanthin
    • (1R)-4-((3E,5E,7E,9E,11E,13E,15E,17E)-18-((4R)-4-Hydroxy-2,6,6-trimethyl-cyclohexen-1-yl)-3,7,12,16-tetramethyl-octadeca-3,5,7,9,11,13,15,17-octaenyl)-3,5,5-trimethyl-cyclohex-3-en-1-ol
    • DTXSID201317119
    • (3R,3'R)-7,8-DIHYDRO-.BETA.,.BETA.-CAROTENE-3,3'-DIOL
    • beta,beta-Carotene-3,3'-diol, 7,8-dihydro-, (3R,3'R)-
    • (1R)-4-[(3E,5E,7E,9E,11E,13E,15E,17E)-18-[(4R)-4-hydroxy-2,6,6-trimethylcyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-3,5,7,9,11,13,15,17-octaenyl]-3,5,5-trimethylcyclohex-3-en-1-ol
    • (3R,3'R)-7,8-dihydro-beta,beta-carotene-3,3'-diol
    • CHEBI:132452
    • Parasiloxanthin-
    • 62994-48-3
    • .BETA.,.BETA.-CAROTENE-3,3'-DIOL, 7,8-DIHYDRO-, (3R,3'R)-
    • Q63396440
    • 7,8-Dihydro-beta,beat-carotene-3,3'-diol
    • Inchi: 1S/C40H58O2/c1-29(17-13-19-31(3)21-23-37-33(5)25-35(41)27-39(37,7)8)15-11-12-16-30(2)18-14-20-32(4)22-24-38-34(6)26-36(42)28-40(38,9)10/h11-21,23,35-36,41-42H,22,24-28H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,29-15+,30-16+,31-19+,32-20+/t35-,36-/m1/s1
    • InChI Key: ZAYHYNGKERKFHJ-DRCJTWAYSA-N
    • SMILES: O[C@@H]1CC(C)=C(CC/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(C)C[C@H](CC2(C)C)O)/C)/C)C(C)(C)C1

Computed Properties

  • Exact Mass: 570.44368109g/mol
  • Monoisotopic Mass: 570.44368109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 11
  • Complexity: 1240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 8
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.9
  • Topological Polar Surface Area: 40.5Ų
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent